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Compound of Interest

Compound Name: ST 1535

Cat. No.: B1682632 Get Quote

Essential Safety and Handling Guide for ST 1535
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of ST 1535, a preferential A2A

adenosine receptor antagonist. Given that ST 1535 is for research use only, it should be

treated as a hazardous substance until comprehensive toxicological data is available.[1]

Users must consult the complete Safety Data Sheet (SDS) provided by the supplier for detailed

and specific safety information before commencing any work with this compound.[1]

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted to determine the necessary PPE for any

procedure involving ST 1535.[2] Standard laboratory practice dictates the use of the following

PPE to minimize exposure to chemical hazards.[3][4][5]

Eye and Face Protection:

Wear tight-sealing safety goggles or safety glasses with side shields.[1]

In situations with a splash hazard, a face shield should be worn in addition to goggles.[3]

Skin and Body Protection:
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Wear a laboratory coat to protect clothing and skin.

Utilize chemical-resistant gloves. The specific glove material should be chosen based on the

solvent being used (e.g., DMSO, DMF) and its breakthrough time. Always inspect gloves for

any signs of degradation or punctures before use.

Ensure that arms and legs are completely covered.[6]

Respiratory Protection:

In cases of inadequate ventilation or when handling the powder outside of a contained

system, respiratory protection is necessary.[1]

A NIOSH-approved respirator may be required, and the specific type will depend on the

potential for airborne exposure.

Handling and Storage
General Handling Precautions:

Avoid all direct contact with the compound. Do not ingest, inhale, or allow it to come into

contact with eyes, skin, or clothing.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Handle the solid powder in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

When preparing solutions, purge the solvent with an inert gas. ST 1535 is soluble in organic

solvents such as DMSO and dimethylformamide (DMF).[1]

Avoid the generation of dust when working with the solid form.[1]

Storage:

Store ST 1535 in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials.
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Emergency Procedures
Spill Response:

In the event of a spill, evacuate the immediate area.

For small spills of the solid, carefully sweep up the material, avoiding dust generation, and

place it in a sealed container for disposal.

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

Clean the spill area thoroughly.

For large spills, contact your institution's environmental health and safety (EHS) department.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,

must be disposed of as hazardous waste in accordance with local, state, and federal

regulations. Do not dispose of ST 1535 down the drain or in the general trash. Contact your

institution's EHS department for specific disposal guidelines.

Quantitative Data Summary
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Due to the limited publicly available information for ST 1535, a comprehensive quantitative data

summary is not possible. The following table highlights the types of data that should be

obtained from the official Safety Data Sheet provided by the supplier.

Data Point Value Source

Physical State Solid Product Information Sheet[1]

Solubility ~5 mg/ml in DMSO and DMF Product Information Sheet[1]

Permissible Exposure Limit

(PEL)
Data not publicly available. Consult Supplier's SDS

LD50 (Oral, Dermal) Data not publicly available. Consult Supplier's SDS

LC50 (Inhalation) Data not publicly available. Consult Supplier's SDS

Glove Material Compatibility Data not publicly available.
Consult Supplier's SDS &

Glove Manufacturer Data

Experimental Protocols
Detailed experimental protocols should be developed and reviewed by the principal investigator

and the institutional safety committee. These protocols must incorporate the specific safety

measures outlined in this document and the supplier's SDS.

Visual Workflow for Handling ST 1535
The following diagram outlines the standard workflow for safely handling ST 1535 powder in a

laboratory setting.
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Caption: Workflow for Safe Handling of ST 1535 Powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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